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Compound of Interest

Compound Name: UC-764864

Cat. No.: B12385791

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and protocols for the use of UC-764864, a
potent and selective inhibitor of the UBE2N ubiquitin-conjugating enzyme, in cell culture
assays. These guidelines are intended to ensure accurate and reproducible experimental
outcomes.

Introduction

UC-764864 is a small molecule inhibitor that targets the active site of the UBE2N enzyme,
effectively blocking its enzymatic activity.[1][2][3] UBE2N is a key mediator in cellular signaling
pathways, particularly those involved in innate immunity and inflammatory responses.[1][3][4]
Inhibition of UBE2N by UC-764864 has been shown to have cytotoxic effects and to disrupt
UBE2N-dependent signaling in leukemic cells, highlighting its therapeutic potential.[1][5][6]
Specifically, UC-764864 blocks the ubiquitination of substrates related to innate immune and
inflammatory pathways, such as those leading to the activation of NF-kB and Type | interferon
signaling.[7]

Data Presentation
Table 1: UC-764864 Properties and Solubility
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Property Value Source
Molecular Weight 322.42 g/mol [1][5]
CAS Number 278806-03-4 [5]
Solubility in DMSO 125 mg/mL (387.69 mM) [1][5]
Appearance Powder [2]

Table 2: Stock Solution Preparation for UC-764864 (MW:
322.42 gimol )

Volume of DMSO to Volume of DMSO to  Volume of DMSO to
addtol mgofUC- addto5mgofUC- addto 10 mg of

Desired Stock
Concentration

764864 764864 UC-764864
1mM 3.1015 mL 15.5077 mL 31.0154 mL
5 mM 0.6203 mL 3.1015 mL 6.2031 mL
10 mM 0.3102 mL 1.5508 mL 3.1015 mL
50 mM 62.03 pL 310.15 pL 620.31 pL
100 mM 31.02 pL 155.08 pL 310.15 pL

Note: The preparation of stock solutions may require sonication to achieve complete
dissolution.[1][5] It is recommended to use newly opened, anhydrous DMSO as the compound
is hygroscopic.[1]

Experimental Protocols
Protocol 1: Preparation of UC-764864 Stock Solution

Materials:
e UC-764864 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
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 Sterile microcentrifuge tubes or vials
o Vortex mixer

 Ultrasonic bath

Procedure:

o Allow the UC-764864 vial to equilibrate to room temperature for at least 1 hour before
opening.[2]

» Weigh the desired amount of UC-764864 powder under sterile conditions.

o Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration
(refer to Table 2).

» Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

« |If the compound is not fully dissolved, place the vial in an ultrasonic bath for short intervals
until the solution is clear.[1][5] To further increase solubility, the tube can be warmed to 37°C
before sonication.[5]

e Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.[5]

» Store the stock solution aliquots at -20°C for short-term storage (up to 1 month) or -80°C for
long-term storage (up to 6 months).[1][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture Assays

Materials:
o UC-764864 stock solution (e.g., 10 mM in DMSO)
o Sterile, pre-warmed complete cell culture medium appropriate for the cell line being used

« Sterile microcentrifuge tubes or conical tubes
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Procedure:
e Thaw a single aliquot of the UC-764864 stock solution at room temperature.

o Perform serial dilutions of the stock solution in sterile, pre-warmed complete cell culture
medium to achieve the final desired working concentrations.

o Important: To avoid precipitation, it is crucial to add the stock solution to the culture
medium and mix immediately. The final concentration of DMSO in the cell culture medium
should be kept low (typically < 0.1%) to minimize solvent-induced cytotoxicity.

o Example Dilution Series (for a final volume of 1 mL):

o To prepare a 10 uM working solution from a 10 mM stock: Add 1 pL of the 10 mM stock
solution to 999 L of pre-warmed complete cell culture medium. Mix thoroughly by gentle
pipetting or vortexing.

o For other concentrations, adjust the volumes accordingly, ensuring the final DMSO
concentration remains minimal.

e Prepare a vehicle control using the same final concentration of DMSO in the cell culture
medium as the highest concentration of UC-764864 being tested.

e Add the prepared working solutions of UC-764864 and the vehicle control to your cell
cultures and proceed with the planned assay.

Mandatory Visualizations
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Caption: Signaling pathway inhibited by UC-764864.
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Preparation of UC-764864 Cell Culture Assay Workflow
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Caption: Experimental workflow for UC-764864 preparation and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385791#uc-764864-solubility-and-preparation-for-
cell-culture-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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